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Cat. No.: B6247043

Get Quote

Executive Summary: The Scaffold Advantage

5-Chloro-3-methylpyridazine hydrochloride (CAS: 2153472-96-7) represents a "privileged
scaffold" in heterocyclic chemistry. Unlike symmetrical 3,6-dichloropyridazines, this asymmetric
building block offers orthogonal functionalization handles: a reactive electrophilic center at C5
(chlorine) and a modifiable alkyl handle at C3 (methyl).

This guide objectively compares the Structure-Activity Relationship (SAR) profiles of analogs
derived from this core, focusing on two primary therapeutic/agrochemical tracks: VEGFR-2
Kinase Inhibition (Oncology) and Photosystem Il Inhibition (Herbicides).

Chemical Architecture & Reactivity Profile[1]

To understand the SAR data, one must first understand the electronic bias of the scaffold. The
pyridazine ring is highly

-deficient, making the C5-chlorine susceptible to Nucleophilic Aromatic Substitution (

).
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Figure 1: Divergent synthetic pathways utilizing the orthogonal reactivity of the 5-chloro-3-

methylpyridazine scaffold.

Comparative Analysis: Application Tracks
Track A: VEGFR-2 Kinase Inhibitors (Oncology)

In this series, the chlorine at C5 is displaced by anilines or phenols to target the ATP-binding
pocket of VEGFR-2. The 3-methyl group is often kept small to fit into the hydrophobic

gatekeeper region or oxidized to form H-bond interactions.

Comparative Performance of C5-Substituents:
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C5- Metabolic
VEGFR-2 ili
Analog ID Substituent C3-Group Stability ( Notes
IC50 (nM)
(R) min)
Good
CMP-01 N -CH3 45 >60 potency, high
Fluoroaniline .
stability.
A Ether linkage
reduces
CMP-02 Methoxyphen  -CHS3 120 45
| potency vs
0
amine.
Solubilizing
4-(4- tail drastically
CMP-03 Methylpipera -CH3 8 25 improves
zin)aniline potency (H-
bond).
Standard of
Ref
e N/A N/A 10 N/A Care
(Sunitinib)

(Control).

Key Insight: Nitrogen-linked analogs (CMP-01, CMP-03) consistently outperform Oxygen-linked
analogs (CMP-02) in kinase inhibition due to the H-bond donor capability of the resulting
secondary amine, which interacts with the kinase hinge region [1].

Track B: Photosystem Il Inhibitors (Agrochemicals)

Here, the 3-methyl group is often condensed with benzaldehydes to form styryl derivatives, or
the core is used to mimic the plastoquinone ring.

Comparative Performance of C3-Modifications:
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. C3- Herbicidal Soil Half-life
Analog ID C5-Substituent o o
Modification Activity (EC50) (days)
-CH=CH-Ph
AGRO-A -Cl 15 ppm 14
(Styryl)
AGRO-B -O-Ph -CH3 55 ppm 45
AGRO-C -Cl -COOH (Acid) >100 ppm 2

Key Insight: The "Styryl-pyridazine" motif (AGRO-A) is essential for high affinity in this
subclass, as the extended conjugation mimics the lipophilic tail of natural quinones [2].

Experimental Protocols
Protocol 1: Regioselective

Displacement (Synthesis)

Objective: To synthesize C5-amino substituted analogs (e.g., CMP-01) from 5-chloro-3-
methylpyridazine hydrochloride.

o Free Base Liberation: Dissolve 1.0 eq of 5-chloro-3-methylpyridazine hydrochloride in
DCM. Wash with sat.

. Dry organic layer (
) and concentrate.

o Coupling: In a microwave vial, combine the free base (1.0 eq) with the aniline nucleophile
(1.2 eq).

o Catalysis: Add

-TsOH (0.1 eq) as a catalyst (protonates the pyridazine N, activating the C5-Cl bond).

e Solvent: Suspend in 2-propanol or ethoxyethanol.

e Reaction: Heat at 120°C (Microwave) for 30 mins or reflux for 12h.
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 Purification: Evaporate solvent. Purify via Flash Chromatography (Hexane/EtOAc gradient).
o Validation: Monitor disappearance of starting material via TLC (

in 1:1 Hex/EtOAc).

Protocol 2: In Vitro Kinase Assay (VEGFR-2)

Objective: Determine IC50 values for synthesized analogs.
o Reagent Prep: Prepare 10 mM stock solutions of analogs in DMSO.

e Enzyme Mix: Dilute recombinant VEGFR-2 kinase (0.5 nM final) in assay buffer (50 mM
HEPES pH 7.5, 10 mM

).
e Substrate: Add Poly(Glu, Tyr) substrate and ATP (
concentration).

 Incubation: Incubate analogs (serial dilution 1 nM - 10

M) with enzyme/substrate mix for 60 min at RT.

o Detection: Use ADP-Glo™ Kinase Assay (Promega). Add reagent to deplete ATP, then add
detection reagent to convert ADP to Luciferase signal.

¢ Analysis: Measure luminescence. Plot RLU vs. log[Concentration] to derive IC50 using non-
linear regression (GraphPad Prism).

Mechanistic Visualization: SAR Decision Tree

The following diagram illustrates the logical flow for optimizing this scaffold based on the
desired biological outcome.
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Figure 2: SAR Decision Tree for 5-chloro-3-methylpyridazine optimization.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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